Cas no 56734-78-2 (3-Pentanone, 1,1,1-trifluoro-2-methyl-)

• Product Name: 3-Pentanone, 1,1,1-trifluoro-2-methyl-
• CAS No: 56734-78-2
• MF: C₆H₉F₃O
• MW: 154.130272626877
• CID: 348017
• PubChem ID: 23236314
• Update Time: 2025-04-19

3-Pentanone, 1,1,1-trifluoro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone, 1,1,1-trifluoro-2-methyl-
• 1,1,1-trifluoro-2-methylpentan-3-one
• 56734-78-2
• DTXSID30631427
• SCHEMBL4260552
• JPMBOWWQNJWILZ-UHFFFAOYSA-N

• Inchi： 1S/C6H9F3O/c1-3-5(10)4(2)6(7,8)9/h4H,3H2,1-2H3
• InChI Key： JPMBOWWQNJWILZ-UHFFFAOYSA-N
• SMILES： FC(C(C)C(CC)=O)(F)F

Computed Properties

• Exact Mass: 154.06057
• Monoisotopic Mass: 154.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07